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Compound of Interest

Compound Name: Bruceantinoside A

Cat. No.: B15594177

Get Quote

IMMEDIATE ACTION: In the absence of a specific Safety Data Sheet (SDS) for

Bruceantinoside A, this compound should be handled with care as a potentially bioactive

substance. The following guidelines are based on general principles of laboratory safety and

information available for structurally related compounds and extracts from its source, Brucea

javanica. All procedures must be conducted in accordance with local institutional and

environmental regulations.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Bruceantinoside A is a critical component of

laboratory safety and environmental responsibility. While a comprehensive toxicological profile

for Bruceantinoside A is not readily available, information on related compounds and extracts

suggests a cautious approach is warranted.

Chemical and Physical Properties
A summary of the known properties of Bruceantinoside A is provided below. This information

is essential for safe handling and for the accurate labeling of waste containers.
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Property Value

CAS Number 79439-85-3

Molecular Formula C₃₄H₄₆O₁₆

Molecular Weight 710.72 g/mol

Appearance Solid (details may vary by batch)

Solubility

Information not available; empirical testing in

small quantities with appropriate solvents is

recommended.

Storage Keep in a dry and cool condition.

Disposal Protocol
The following step-by-step protocol outlines the recommended procedure for the disposal of

Bruceantinoside A. This workflow is designed to minimize exposure and ensure compliance

with standard laboratory safety practices.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory attire, including a lab coat, safety glasses, and chemical-

resistant gloves, when handling Bruceantinoside A.

2. Decontamination of Small Spills:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Wipe the area with a suitable solvent to ensure complete removal.

Collect all contaminated materials in a sealed container for disposal as chemical waste.

3. Disposal of Unused Material:

Do not dispose of solid Bruceantinoside A or its solutions down the drain or in regular trash.
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Collect all waste containing Bruceantinoside A (e.g., unused compound, contaminated

consumables) in a clearly labeled, sealed, and appropriate chemical waste container.

The label should include "Bruceantinoside A," the CAS number (79439-85-3), and the

approximate quantity.

4. Institutional Waste Management:

Follow your institution's specific procedures for the disposal of non-hazardous or potentially

bioactive chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for guidance

on the proper disposal stream for this type of compound.

While an SDS for the related compound Bruceantin suggests it is not classified as hazardous, it

is crucial to not extrapolate this to Bruceantinoside A without specific data. Studies on

extracts of Brucea javanica indicate that some extracts have low toxicity at certain doses.

However, as a purified compound, the specific toxicological properties of Bruceantinoside A
are unknown.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Bruceantinoside A.
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Caption: Logical workflow for the safe disposal of Bruceantinoside A.
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of Bruceantinoside A, thereby fostering a culture of safety and trust

within the laboratory environment.

To cite this document: BenchChem. [Prudent Disposal Procedures for Bruceantinoside A].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594177/docs#prudent-disposal-procedures-for-
bruceantinoside-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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